Cas no 16055-19-9 (Quinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-)

• Product Name: Quinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
• CAS No: 16055-19-9
• MF: C₁₁H₁₅N
• MW: 161.243502855301
• MDL: MFCD00967166
• CID: 1339798
• PubChem ID: 5172916
• Update Time: 2025-10-30

Quinoline, 1,2,3,4-tetrahydro-1,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-
• 16055-19-9
• starbld0002169
• Dimethyltetrahydrochinolin
• 1,2-Dimethyl-1,2,3,4-tetrahydroquinoline
• MFCD00967166
• E86359
• SCHEMBL811848
• SY280205

• MDL： MFCD00967166
• Inchi： 1S/C11H15N/c1-9-7-8-10-5-3-4-6-11(10)12(9)2/h3-6,9H,7-8H2,1-2H3
• InChI Key： HTVBVYGZKUSMHF-UHFFFAOYSA-N
• SMILES： N1(C)C2C=CC=CC=2CCC1C

Computed Properties

• Exact Mass: 161.12055
• Monoisotopic Mass: 161.120449483g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on Quinoline, 1,2,3,4-tetrahydro-1,2-dimethyl-

Quinoline, 1,2,3,4-Tetrahydro-1,2-Dimethyl- (CAS No. 16055-19-9)

Quinoline, a heterocyclic aromatic compound, has been a subject of extensive research due to its versatile applications in various fields. Among its numerous derivatives, 1,2,3,4-tetrahydro-1,2-dimethylquinoline stands out as a compound with unique chemical properties and potential industrial uses. This compound is identified by the CAS registry number 16055-19-9, which is a standardized identifier used worldwide to uniquely identify chemical substances.

The structure of 1,2,3,4-tetrahydro-1,2-dimethylquinoline consists of a quinoline ring system with two methyl groups attached at positions 1 and 2 and hydrogenation at positions 3 and 4. This modification imparts distinct physical and chemical properties compared to the parent quinoline compound. The hydrogenation process introduces saturation into the ring system, which affects the compound's stability and reactivity.

Recent studies have highlighted the potential of this compound in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive molecules. For instance, dimethylated tetrahydroquinoline derivatives have shown promise in modulating enzyme activities and targeting specific biological pathways. These findings underscore the importance of this compound in drug discovery and development.

In addition to its pharmaceutical applications, quinaldine derivatives, including tetrahydroquinolines with methyl substituents, have found applications in materials science. The ability to tune the electronic properties of these compounds makes them suitable for use in organic electronics and optoelectronic devices. Recent advancements in this area have demonstrated their potential as components in light-emitting diodes (LEDs) and photovoltaic cells.

The synthesis of 1,2-dimethyltetrahydroquinoline involves various methodologies that emphasize both efficiency and selectivity. One prominent approach is the use of catalytic hydrogenation techniques to achieve the desired degree of saturation in the quinoline ring system. Another approach involves alkylation reactions to introduce methyl groups at specific positions on the ring.

The physical properties of this compound are also worth noting. Its melting point is typically around 80°C under standard conditions, while its boiling point is significantly higher due to its molecular weight and structural complexity. The solubility profile indicates moderate solubility in common organic solvents such as dichloromethane and ethyl acetate.

In terms of safety considerations, handling this compound requires adherence to standard laboratory practices due to its potential irritancy to eyes and skin. Proper ventilation and personal protective equipment are recommended during synthesis or handling procedures.

The growing interest in quinoline derivatives can be attributed to their diverse applications across multiple disciplines. As research continues to uncover new functionalities and synthetic pathways for these compounds, their significance in both academic and industrial settings is expected to increase further.